N1-(4-(5-((4-methoxyphenyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)-N2-(pyridin-3-ylmethyl)oxalamide

• IUPAC Name: N'-[4-[5-(4-methoxyanilino)-1,3,4-thiadiazol-2-yl]phenyl]-N-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C23H20N6O3S/c1-32-19-10-8-18(9-11-19)27-23-29-28-22(33-23)16-4-6-17(7-5-16)26-21(31)20(30)25-14-15-3-2-12-24-13-15/h2-13H,14H2,1H3,(H,25,30)(H,26,31)(H,27,29)
• InChI Key: FQZCAGSCKMQUSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NN=C(S2)C3=CC=C(C=C3)NC(=O)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C23H20N6O3S
• Molecular Weight: 460.5 g/mol

Description

N1-(4-(5-((4-methoxyphenyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)-N2-(pyridin-3-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C23H20N6O3S and its molecular weight is 460.51. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Zinc Phthalocyanine Derivatives in Photodynamic Therapy : A study by Pişkin, Canpolat, and Öztürk (2020) explores the use of zinc phthalocyanine derivatives substituted with 1,3,4-thiadiazolyl groups for photodynamic therapy, highlighting their potential in cancer treatment due to high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Ultrasound-Mediated Synthesis of Thiadiazole Derivatives for Anticancer Use : Research by Tiwari et al. (2016) discusses the synthesis of thiadiazole derivatives with promising anticancer properties, demonstrating effectiveness against several human tumor cell lines (Tiwari et al., 2016).

Treatment of Respiratory Conditions

• Application in Bronchial Pneumonia Treatment : Ding and Zhong (2022) synthesized a new heterocycle compound for treating children's bronchial pneumonia, demonstrating its potential through the release of TNF-α and IL-1β in alveolar lavage fluid and NF-κB activation levels in respiratory tract epithelial cells (Ding & Zhong, 2022).

Antimicrobial Properties

• Synthesis of Thiadiazole Derivatives with Antimicrobial Properties : Ameen and Qasir (2017) focus on the synthesis of 1,3,4-thiadiazole derivatives, highlighting their diverse applications, including antibacterial and antifungal activities (Ameen & Qasir, 2017).

Corrosion Inhibition

• Thiazole Derivatives as Corrosion Inhibitors : A study by Chaitra, Mohana, and Tandon (2016) investigates thiazole-based pyridine derivatives as corrosion inhibitors for mild steel, revealing their efficiency and providing insights into their adsorption mechanism (Chaitra, Mohana, & Tandon, 2016).